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Compound of Interest

Compound Name: Tetrafluoroethane

Cat. No.: B1211177

For Immediate Reference: In the event of a suspected leak, evacuate the area and ensure
adequate ventilation. For skin contact with liquefied gas, warm the affected area with lukewarm
water not exceeding 105°F (41°C).[1] In case of inhalation, move the victim to an
uncontaminated area and provide artificial respiration if breathing has stopped.[1][2]

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals working with 1,1,1,2-Tetrafluoroethane (also known as
R-134a). Adherence to these procedures is critical for ensuring laboratory safety and proper
chemical handling.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1,1,1,2-
Tetrafluoroethane.
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Property Value

Boiling Point -26.1 °C to -26.6 °C[1][3][4]
Melting Point -101 °C to -108 °C[1][3]
Vapor Pressure 592 kPa (at 21.1°C)[1]
Critical Temperature 101.1 °C[1]

Occupational Exposure Limit (OARS WEEL
1000 ppm (8 hours)[5]

TWA)
Auto-ignition Temperature >743°CJ[4]
Flammability Non-flammable[1][3][4]

Operational Plan: Handling Tetrafluoroethane

This section details the step-by-step procedures for the safe handling of Tetrafluoroethane in
a laboratory setting.

Receiving and Inspection

» Upon receipt, move cylinders using a suitable hand truck; do not drag, roll, or slide them.
¢ Visually inspect the container for any signs of damage, corrosion, or leakage.
o Ensure the valve protection cap is securely in place.

« Verify that the container is properly labeled.

Storage

» Store cylinders in a cool, dry, well-ventilated area away from direct sunlight and sources of
ignition.[2][3][5]

e Cylinder temperatures should not exceed 52°C (125°F).[5][6]

» Store containers in an upright position and firmly secure them to prevent falling or being
knocked over.[4][7]
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o Keep away from combustible materials.[2][4][7]

o Periodically check stored containers for general condition and leakage.[2][4][7]

Personal Protective Equipment (PPE)

o Eye Protection: Wear safety glasses with side shields or goggles when handling or
connecting cylinders.[1]

e Hand Protection: Wear insulated gloves when handling containers to protect against frostbite
from contact with the liquefied gas.[1]

» Respiratory Protection: Under normal, well-ventilated conditions, respiratory protection is not
required.[2] In case of a leak or in a confined space, a self-contained breathing apparatus
(SCBA) is necessary.[7]

o Body Protection: Standard laboratory clothing is generally sufficient. No special body
protection is typically required.[2]

Use and Handling

e Only experienced and properly instructed personnel should handle gases under pressure.[4]

[7]

o Use in a well-ventilated area. Oxygen detectors should be used when asphyxiating gases
may be released.[1][4]

o Use only with equipment rated for cylinder pressure and compatible materials of
construction.

« Install a backflow prevention device in the piping.[5]
e Open the valve slowly to avoid pressure shock.[7]
¢ Do not smoke while handling the product.[3][7]

o Close the valve after each use and when the cylinder is empty.[5]
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Disposal of Empty Cylinders and Waste

» Dispose of unused product and contaminated packaging in accordance with applicable local,
regional, and national regulations.[6][8]

o Empty containers may still present a chemical hazard and should be handled with care.[9]

e Return empty cylinders to the supplier for recycling if possible.[9] Do not attempt to refill
empty cylinders.

o Waste gas treatment may be necessary to comply with local regulations regarding
atmospheric emissions.[4]

Experimental Workflow and Safety Protocols

The following diagrams illustrate the standard workflow for handling Tetrafluoroethane and the
procedural logic for responding to emergencies.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.efcgases.com/wp-content/uploads/2021/07/EFC-1112-Tetrafluoroethane-SDS-EF-099.pdf?x78397
https://www.sigmaaldrich.com/HK/en/sds/aldrich/374334?userType=undefined
https://fonsumrefrigerant.com/wp-content/uploads/2022/06/R134a-MSDS.pdf
https://fonsumrefrigerant.com/wp-content/uploads/2022/06/R134a-MSDS.pdf
https://www.messer.es/documents/2227965/112659510/Tetrafluoroethane+%28R134a%29.pdf/885ad8e2-dcd5-96a6-5215-069cafee1d99?t=1725288556663
https://www.benchchem.com/product/b1211177?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don PPE:
- Safety Glasses
- Insulated Gloves

S CYNCERS
Well-Ventilated

Cylinder [Handling

Secure Cylinder
in Upright Position

Connect to
Apparatus

Slowly Open
Valve

Perform Experiment

Close Valve

Disconnect
Apparatus

PosttUse
A

Replace Valve Cap

'

Return to Secure
Storage Area

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1211177?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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